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For Researchers, Scientists, and Drug Development Professionals

The H74 monoclonal antibody, targeting the immune checkpoint protein B7-H4 (also known as

VTCN1, B7-S1, or B7x), is a valuable tool for researchers in immunology and oncology. This

guide provides a comprehensive comparison of the H74 antibody's performance across various

immunoassay platforms, alongside available data for alternative anti-B7-H4 antibody clones.

The information is intended to assist researchers in selecting the most suitable antibody for

their specific experimental needs.

Introduction to B7-H4 and the H74 Antibody
B7-H4 is a type I transmembrane protein that acts as a negative regulator of T-cell mediated

immunity.[1] Its expression on tumor cells and tumor-associated macrophages can lead to the

suppression of anti-tumor immune responses, making it a compelling target for cancer

immunotherapy. The H74 antibody is a monoclonal antibody that specifically recognizes human

B7-H4 and is widely used for its detection in various research applications.[2]

Performance Comparison of Anti-B7-H4 Antibodies

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1207367#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4230072/
https://www.thermofisher.com/antibody/product/B7-H4-Antibody-clone-H74-Monoclonal/16-5949-82
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section provides a comparative overview of the H74 antibody and other commercially

available anti-B7-H4 antibody clones across different immunoassay platforms.

Flow Cytometry
Flow cytometry is the most extensively documented application for the H74 antibody. It is

consistently reported to be effective in detecting B7-H4 on the surface of transfected cells and

certain cancer cell lines.

Table 1: Performance of Anti-B7-H4 Antibodies in Flow Cytometry

Antibody Clone
Reported
Applications

Cell Types Tested Key Observations

H74
Flow Cytometric

Analysis[2][3]

Human B7-H4-

transfected cells[2][3]

Consistently stains

human B7-H4

transfected cells.[2]

3E8 Flow Cytometry[4]

Leukemic cell lines

(U937, THP-1, HL60)

[4]

Exhibits excellent

reactivity with

leukemic cells, with

binding efficiencies of

98.4% on U937,

88.4% on THP-1, and

72.2% on HL60 cells.

[4]

MIH43 Flow Cytometry[5] Not specified in detail
Binds to human B7-

H4.[5]
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Figure 1. A generalized workflow for flow cytometric analysis using the H74 antibody.
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Immunohistochemistry (IHC)
The H74 clone has been reported to provide consistent staining in IHC applications, making it a

reliable choice for detecting B7-H4 in tissue samples.

Table 2: Performance of Anti-B7-H4 Antibodies in Immunohistochemistry (IHC)

Antibody Clone
Reported
Applications

Tissue Types
Tested

Key Observations

H74
Immunohistochemistry

[6]

Human pancreas and

other tissues[6]

Provides the most

consistent IHC

staining for

comparison of normal

and diseased tissues

among several

commercial antibodies

screened.[6]

3E8
Immunohistochemistry

[4]

Breast, ovary, and

uterus tumor

tissues[4]

Stains in a

predominantly diffuse

plasmalemmal or

cytoplasmic pattern in

certain tumor tissues.

[4]

MIH43
Immunohistochemistry

[7]

Non-small-cell lung

cancer tissues[7]

Used to evaluate B7-

H4 expression in

patient samples.[7]

EPR20236
Immunohistochemistry

(Paraffin)[8]

Human breast cancer

tissue[8]

Shows membranous

and weak cytoplasmic

staining on tumor

cells.[8]
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Figure 2. Simplified diagram of the inhibitory signaling pathway mediated by B7-H4.

Western Blot
The H74 antibody is also capable of detecting B7-H4 in Western Blot analysis, identifying a

protein band within the expected molecular weight range.

Table 3: Performance of Anti-B7-H4 Antibodies in Western Blot
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Antibody Clone
Reported
Applications

Cell/Tissue Lysates
Tested

Key Observations

H74 Western Blot[6]

Breast cancer cell

lines (MCF-7,

SKBR3), retrovirus-

transduced B7-H4

overexpressing RK3E

cell line[6]

Identifies a major

strong diffuse B7-H4

protein band in the 50-

80 kDa range, with

size heterogeneity

likely due to

glycosylation.[6]

3E8 Western Blot[4]
3T3-mB7-H4 cell

lysates[4]

Specifically

recognized protein

bands of 28 and 57

kDa.[4]

EPR20236 Western Blot[8] Various cell lysates[8]

Detects glycosylated

B7-H4 at ~45-65 kDa

and de-glycosylated

forms at ~18-28 kDa.

[8]
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Figure 3. Key validation parameters for antibody performance across different immunoassay
platforms.

Enzyme-Linked Immunosorbent Assay (ELISA)
There is currently limited to no specific quantitative data available for the performance of the

H74 antibody clone in ELISA. While ELISA kits for B7-H4 detection are commercially available,

they typically utilize different antibody pairs.

Table 4: Performance of Anti-B7-H4 Antibodies in ELISA

Antibody Clone
Reported
Applications

Assay Format Key Observations

H74
No specific data

available
- -

3E8 ELISA[4] Indirect ELISA[4]

The antibody titer was

high, with B7-H4

detectable at a dilution

of 1:20,000.[4]

MAB65763 ELISA Detection[9] Sandwich ELISA[9]

Functions as a

detection antibody

when paired with

clone MAB65762.[9]

Experimental Protocols
Detailed experimental protocols are crucial for reproducing and comparing results. Below are

generalized protocols for key immunoassays.

Immunohistochemistry (IHC) Protocol (Paraffin-
Embedded Tissues)

Deparaffinization and Rehydration:

Immerse slides in xylene (2 x 10 minutes).
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Immerse in a graded series of ethanol (100%, 95%, 70%, 50%) for 5 minutes each.

Rinse with distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) by immersing slides in a suitable antigen

retrieval buffer (e.g., citrate buffer, pH 6.0) and heating (e.g., microwave, pressure cooker,

or water bath). The optimal time and temperature should be determined empirically.

Blocking:

Block endogenous peroxidase activity by incubating slides in 3% hydrogen peroxide for

10-15 minutes.

Wash with buffer (e.g., PBS or TBS).

Block non-specific binding by incubating with a blocking solution (e.g., 5% normal goat

serum in PBS/TBS) for 30-60 minutes.

Primary Antibody Incubation:

Incubate slides with the anti-B7-H4 antibody (e.g., H74 clone) at the optimal dilution

overnight at 4°C in a humidified chamber.

Detection:

Wash slides with buffer.

Incubate with a biotinylated secondary antibody for 30-60 minutes.

Wash slides with buffer.

Incubate with a streptavidin-horseradish peroxidase (HRP) conjugate for 30 minutes.

Chromogen and Counterstaining:

Wash slides with buffer.
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Apply a chromogen solution (e.g., DAB) and monitor for color development.

Wash with distilled water.

Counterstain with hematoxylin.

Dehydration and Mounting:

Dehydrate slides through a graded series of ethanol and xylene.

Mount with a permanent mounting medium.

Western Blot Protocol
Sample Preparation:

Lyse cells or tissues in a suitable lysis buffer containing protease inhibitors.

Determine protein concentration using a standard protein assay (e.g., BCA or Bradford).

SDS-PAGE:

Denature protein lysates by boiling in Laemmli sample buffer.

Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-

PAGE).

Protein Transfer:

Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

Blocking:

Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or 5% BSA in

TBST) for 1 hour at room temperature.

Primary Antibody Incubation:
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Incubate the membrane with the anti-B7-H4 antibody (e.g., H74 clone) at the optimal

dilution overnight at 4°C with gentle agitation.

Secondary Antibody Incubation:

Wash the membrane three times with TBST for 5-10 minutes each.

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection:

Wash the membrane three times with TBST.

Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

Visualize the protein bands using an imaging system.

Conclusion
The H74 antibody is a robust and reliable tool for the detection of B7-H4, particularly in flow

cytometry and immunohistochemistry. While it is also suitable for Western blotting, its

performance in ELISA is not well-documented. For researchers considering alternative clones,

3E8 has shown promise in a variety of applications with some quantitative data available. The

MIH43 and EPR20236 clones also represent viable alternatives, particularly for IHC and

Western Blot. The selection of the most appropriate antibody will depend on the specific

immunoassay platform and the experimental context. It is always recommended to perform in-

house validation to ensure optimal performance for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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